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Compound of Interest

Compound Name: (Rac)-Etomidate acid-d5

Cat. No.: B15600177

For researchers, scientists, and drug development professionals requiring high-purity (Rac)-
Etomidate acid-d5 for use as an internal standard in quantitative analysis, several commercial
suppliers offer this deuterated compound. This technical guide provides an in-depth overview of
the available products, their specifications, and detailed experimental protocols for their
application in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.

Commercial Supplier Data

(Rac)-Etomidate acid-d5 is a deuterated analog of etomidate acid, the primary and inactive
metabolite of the anesthetic agent etomidate.[1][2] The incorporation of five deuterium atoms
provides a stable isotopic label, making it an ideal internal standard for minimizing variability
and improving the accuracy of quantitative bioanalytical methods.[3] Below is a summary of the
guantitative data available from prominent commercial suppliers.
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. Catalog . Isotopic Molecular Molecular
Supplier Purity . . Form
Number Purity Formula Weight
MedchemE  HY- >98% (by Not C12H7DsN2 )
3 221.27 Solid
Xpress 116666S HPLC) specified 02
InvivoChe Not Ci12H7DsN2 )
V102670 >98% N 221.27 Solid
m specified 02
43013
Cayman C12H12N20 ]
] (non- >98% N/A 216.2 Solid
Chemical 2
deuterated)

Note: While Cayman Chemical is a prominent supplier of etomidate and its metabolites, a
specific product page for (Rac)-Etomidate acid-d5 was not identified at the time of this guide's
compilation. The data for the non-deuterated form is provided for reference. Researchers
should contact suppliers directly to obtain certificates of analysis for the most up-to-date and

lot-specific data.

Metabolic Pathway of Etomidate

Etomidate is rapidly metabolized in the liver and plasma by esterases, which hydrolyze the
ethyl ester group to form the inactive carboxylic acid metabolite, etomidate acid.[1][2] This
biotransformation is a critical step in the clearance of the anesthetic.
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Metabolic Pathway of Etomidate
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Quantitative Bioanalytical Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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